1-(Propane-1-sulfonyl)piperidin-3-amine
Overview
Description
1-(Propane-1-sulfonyl)piperidin-3-amine is a chemical compound with the IUPAC name 1-(propylsulfonyl)-4-piperidinamine . It has a molecular weight of 206.31 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of 1-(Propane-1-sulfonyl)piperidin-3-amine consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives, including 1-(Propane-1-sulfonyl)piperidin-3-amine, can undergo a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination .Physical And Chemical Properties Analysis
1-(Propane-1-sulfonyl)piperidin-3-amine is a powder that is stored at room temperature . Its molecular weight is 206.31 .Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in the pharmaceutical industry, with their presence in over twenty classes of pharmaceuticals. The compound “1-(Propane-1-sulfonyl)piperidin-3-amine” can be used in the synthesis of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives are significant for designing drugs and play a vital role in creating biologically active molecules .
Pharmacological Applications
The pharmacological applications of piperidine derivatives are extensive. “1-(Propane-1-sulfonyl)piperidin-3-amine” can contribute to the development of compounds with antiaggregatory and antioxidant effects. Moreover, it can target enzymes like beta secretase, which is relevant in the context of Alzheimer’s disease, suggesting its potential in developing treatments for neurodegenerative disorders .
Chemical Synthesis and Material Science
In material science and chemical synthesis, “1-(Propane-1-sulfonyl)piperidin-3-amine” serves as a building block for creating complex molecules. Its sulfonyl and amine groups make it a versatile reagent for introducing sulfonamide and amino functionalities into target molecules, which is essential in developing new materials with specific properties .
Cyclization Reactions
Cyclization reactions are fundamental in organic chemistry, leading to the formation of cyclic structures. “1-(Propane-1-sulfonyl)piperidin-3-amine” can be utilized in cyclization reactions to create novel cyclic compounds, which are often the core structures in many pharmaceutical agents .
Multicomponent Reactions
Multicomponent reactions (MCRs) are efficient processes that combine three or more reactants to form a product, where “1-(Propane-1-sulfonyl)piperidin-3-amine” can act as a key component. MCRs are valuable for generating compound libraries for drug discovery and lead optimization .
Biological Activity Studies
The biological activity of piperidine derivatives makes them interesting candidates for drug discovery. “1-(Propane-1-sulfonyl)piperidin-3-amine” can be used in the study of biological activities such as enzyme inhibition, receptor binding, and cell signaling pathways. These studies are crucial for understanding the therapeutic potential of new compounds .
Safety and Hazards
The safety information available indicates that 1-(Propane-1-sulfonyl)piperidin-3-amine is a hazardous substance. It has been classified under GHS07, with hazard statements H315, H319, and H335 . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-(Propane-1-sulfonyl)piperidin-3-amine, is an important task of modern organic chemistry .
properties
IUPAC Name |
1-propylsulfonylpiperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2S/c1-2-6-13(11,12)10-5-3-4-8(9)7-10/h8H,2-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRNINAVGYNFGHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCCC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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